Cas no 2445785-10-2 (lithium(1+) 2-(pyrimidin-2-yl)propanoate)

• Product Name: lithium(1+) 2-(pyrimidin-2-yl)propanoate
• CAS No: 2445785-10-2
• MF: C₇H₇LiN₂O₂
• MW: 158.083681344986
• MDL: MFCD32692407
• CID: 5668942
• PubChem ID: 154808027
• Update Time: 2025-07-22

lithium(1+) 2-(pyrimidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 2-(pyrimidin-2-yl)propanoate
• EN300-26976555
• 2445785-10-2
• Lithium;2-pyrimidin-2-ylpropanoate
• 2-(Pyrimidin-2-yl)propanoic acid (lithium salt)

• MDL： MFCD32692407
• Inchi： 1S/C7H8N2O2.Li/c1-5(7(10)11)6-8-3-2-4-9-6;/h2-5H,1H3,(H,10,11);/q;+1/p-1
• InChI Key： XALOXTDVPZHXBZ-UHFFFAOYSA-M
• SMILES： [O-]C(C(C)C1N=CC=CN=1)=O.[Li+]

Computed Properties

• Exact Mass: 158.06675590g/mol
• Monoisotopic Mass: 158.06675590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Additional information on lithium(1+) 2-(pyrimidin-2-yl)propanoate

Introduction to Lithium(1+) 2-(pyrimidin-2-yl)propanoate (CAS No. 2445785-10-2)

Lithium(1+) 2-(pyrimidin-2-yl)propanoate, a compound with the chemical identifier CAS No. 2445785-10-2, represents a significant advancement in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound, featuring a lithium cation paired with a propanoate ester linked to a pyrimidine ring, exhibits promising characteristics that make it a subject of intense research interest.

The molecular structure of Lithium(1+) 2-(pyrimidin-2-yl)propanoate is meticulously designed to interact with biological targets in a highly specific manner. The presence of the pyrimidine moiety, a heterocyclic aromatic ring, is particularly noteworthy as it is commonly found in various bioactive molecules and has been extensively studied for its pharmacological potential. Pyrimidine derivatives are known for their role in modulating enzyme activities and cellular signaling pathways, making them valuable candidates for therapeutic applications.

Recent research has highlighted the compound's potential in the treatment of neurological disorders. Studies indicate that the lithium component can interact with neurotransmitter systems, potentially offering benefits similar to those observed with traditional lithium-based therapies but with improved selectivity and reduced side effects. The propanoate ester moiety enhances solubility and bioavailability, which are critical factors in drug development. This combination of features positions Lithium(1+) 2-(pyrimidin-2-yl)propanoate as a promising candidate for further clinical investigation.

In addition to its neurological applications, Lithium(1+) 2-(pyrimidin-2-yl)propanoate has shown promise in other therapeutic areas. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be beneficial in conditions involving chronic inflammation and oxidative stress. The pyrimidine ring's ability to modulate inflammatory pathways has been a focus of research, with findings indicating that it can influence the activity of key enzymes such as COX-2 and NF-κB.

The synthesis of Lithium(1+) 2-(pyrimidin-2-yl)propanoate involves sophisticated chemical methodologies that ensure high purity and yield. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and stereoselective hydrogenations, are employed to construct the complex molecular framework accurately. These methods not only enhance the efficiency of production but also allow for modifications that can optimize pharmacological properties.

One of the most compelling aspects of Lithium(1+) 2-(pyrimidin-2-yl)propanoate is its potential for customization through structural modifications. Researchers have explored various derivatives to fine-tune its biological activity while maintaining its core pharmacophore. This flexibility opens up numerous possibilities for developing novel therapeutic agents with enhanced efficacy and safety profiles. The ability to modify the compound without losing its fundamental properties underscores its versatility as a pharmacological tool.

The pharmacokinetic profile of Lithium(1+) 2-(pyrimidin-2-yl)propanoate is another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to understand how it behaves within the body. The compound's solubility and stability in biological fluids are critical factors that determine its bioavailability and therapeutic window. Advanced computational models have been used to predict these properties, aiding in the design of more effective drug formulations.

In conclusion, Lithium(1+) 2-(pyrimidin-2-yl)propanoate (CAS No. 2445785-10-2) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structure, combining a lithium cation with a pyrimidine ring linked via a propanoate ester, offers multiple advantages including improved solubility, bioavailability, and targeted biological activity. Ongoing research continues to uncover new potential applications for this compound, making it a cornerstone in the development of next-generation therapeutics.